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1-(2-Isothiocyanatoethyl)-4-[5-(4-methoxyphenyl)-2-oxazolyl]pyridinium bromide 1-(2-Isothiocyanatoethyl)-4-[5-(4-methoxyphenyl)-2-oxazolyl]pyridinium bromide
Brand Name: Vulcanchem
CAS No.: 155862-91-2
VCID: VC21303459
InChI: InChI=1S/C18H16N3O2S.BrH/c1-22-16-4-2-14(3-5-16)17-12-20-18(23-17)15-6-9-21(10-7-15)11-8-19-13-24;/h2-7,9-10,12H,8,11H2,1H3;1H/q+1;/p-1
SMILES: COC1=CC=C(C=C1)C2=CN=C(O2)C3=CC=[N+](C=C3)CCN=C=S.[Br-]
Molecular Formula: C18H16BrN3O2S
Molecular Weight: 418.3 g/mol

1-(2-Isothiocyanatoethyl)-4-[5-(4-methoxyphenyl)-2-oxazolyl]pyridinium bromide

CAS No.: 155862-91-2

Cat. No.: VC21303459

Molecular Formula: C18H16BrN3O2S

Molecular Weight: 418.3 g/mol

* For research use only. Not for human or veterinary use.

1-(2-Isothiocyanatoethyl)-4-[5-(4-methoxyphenyl)-2-oxazolyl]pyridinium bromide - 155862-91-2

Specification

CAS No. 155862-91-2
Molecular Formula C18H16BrN3O2S
Molecular Weight 418.3 g/mol
IUPAC Name 2-[1-(2-isothiocyanatoethyl)pyridin-1-ium-4-yl]-5-(4-methoxyphenyl)-1,3-oxazole;bromide
Standard InChI InChI=1S/C18H16N3O2S.BrH/c1-22-16-4-2-14(3-5-16)17-12-20-18(23-17)15-6-9-21(10-7-15)11-8-19-13-24;/h2-7,9-10,12H,8,11H2,1H3;1H/q+1;/p-1
Standard InChI Key SKICOJPEBUOGMX-UHFFFAOYSA-M
SMILES COC1=CC=C(C=C1)C2=CN=C(O2)C3=CC=[N+](C=C3)CCN=C=S.[Br-]
Canonical SMILES COC1=CC=C(C=C1)C2=CN=C(O2)C3=CC=[N+](C=C3)CCN=C=S.[Br-]

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